Cas no 64922-36-7 (2-{[tert-Butyl(methyl)amino]methyl}-4,6-dichlorophenol)

• Product Name: 2-{[tert-Butyl(methyl)amino]methyl}-4,6-dichlorophenol
• CAS No: 64922-36-7
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 2793052
• PubChem ID: 71371113
• Update Time: 2025-04-21

2-{[tert-Butyl(methyl)amino]methyl}-4,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-{[tert-Butyl(methyl)amino]methyl}-4,6-dichlorophenol
• DTXSID70794065
• 64922-36-7

• Inchi： 1S/C12H17Cl2NO/c1-12(2,3)15(4)7-8-5-9(13)6-10(14)11(8)16/h5-6,16H,7H2,1-4H3
• InChI Key： MERVQZXYIFFVFZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)CN(C)C(C)(C)C)Cl

Computed Properties

• Exact Mass: 261.0687196Da
• Monoisotopic Mass: 261.0687196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų